Cas no 2137032-77-8 (2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate)

2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate structure
2137032-77-8 structure
Product Name:2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
CAS No:2137032-77-8
MF:C12H17ClFNO4
MW:293.719086408615
CID:5255518
Update Time:2023-08-25

2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl 6-chloromethyl (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
    • 2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
    • 2-Azabicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 6-fluoro-, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester, (1S,5R,6R)-
    • Inchi: 1S/C12H17ClFNO4/c1-11(2,3)19-10(17)15-5-4-7-8(15)12(7,14)9(16)18-6-13/h7-8H,4-6H2,1-3H3/t7-,8+,12-/m1/s1
    • InChI Key: OXMNIABDOKKDGR-RGNHYFCHSA-N
    • SMILES: ClCOC([C@@]1([C@@H]2[C@H]1CCN2C(=O)OC(C)(C)C)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 411
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8

2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate Pricemore >>

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